Cas no 3005-96-7 (3,3’,5-Triiodo-L-thyronine Methyl Ester Hydrochloride)

• Product Name: 3,3’,5-Triiodo-L-thyronine Methyl Ester Hydrochloride
• CAS No: 3005-96-7
• MF: C₁₆H₁₅ClI₃NO₄
• MW: 701.461020708084
• CID: 5040480
• Update Time: 2025-10-18

3,3’,5-Triiodo-L-thyronine Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, O-(4-hydroxy-3-iodophenyl)-3,5-diiodo-, methyl ester, hydrochloride (9CI)
• 3,3’,5-Triiodo-L-thyronine Methyl Ester Hydrochloride

• Inchi： 1S/C16H14I3NO4.ClH/c1-23-16(22)13(20)6-8-4-11(18)15(12(19)5-8)24-9-2-3-14(21)10(17)7-9;/h2-5,7,13,21H,6,20H2,1H3;1H/t13-;/m0./s1
• InChI Key： YPIYWJSJNHMIPP-ZOWNYOTGSA-N
• SMILES： C(OC)(=O)[C@H](CC1C=C(I)C(OC2=CC=C(O)C(I)=C2)=C(I)C=1)N.[H]Cl

Additional information on 3,3’,5-Triiodo-L-thyronine Methyl Ester Hydrochloride

3,3',5-Triiodo-L-thyronine Methyl Ester Hydrochloride (CAS No. 3005-96-7): A Comprehensive Overview

3,3',5-Triiodo-L-thyronine Methyl Ester Hydrochloride, also known by its CAS number 3005-96-7, is a compound of significant interest in the fields of endocrinology and pharmacology. This compound is a derivative of triiodothyronine (T3), a key thyroid hormone, and has been extensively studied for its role in thyroid hormone metabolism and potential therapeutic applications. The molecule consists of a methyl ester group attached to the hydroxyl group of T3, forming a hydrochloride salt, which enhances its stability and bioavailability.

The chemical structure of 3,3',5-Triiodo-L-thyronine Methyl Ester Hydrochloride is characterized by the presence of three iodine atoms at the 3, 3', and 5 positions of the aromatic ring system. This unique configuration plays a critical role in its biological activity, as it mimics the structure of endogenous thyroid hormones. Recent studies have highlighted the importance of this compound in understanding the mechanisms underlying thyroid hormone resistance, a condition where tissues fail to respond adequately to thyroid hormones despite normal or elevated levels.

One of the most promising areas of research involving CAS No. 3005-96-7 is its potential application as a therapeutic agent for treating conditions associated with thyroid dysfunction. For instance, researchers have explored its use in managing hypothyroidism, a condition characterized by insufficient thyroid hormone production. The methyl ester derivative has shown improved pharmacokinetic properties compared to native T3, including enhanced absorption and reduced first-pass metabolism, making it a more effective treatment option.

In addition to its therapeutic potential, 3,3',5-Triiodo-L-thyronine Methyl Ester Hydrochloride has been utilized as a tool in basic research to investigate the molecular mechanisms of thyroid hormone action. Studies have demonstrated that this compound can modulate gene expression by binding to thyroid hormone receptors (TRs), which are present in various tissues throughout the body. This interaction triggers downstream signaling pathways that regulate energy metabolism, cell proliferation, and differentiation.

Recent advancements in computational chemistry have also shed light on the structural properties of CAS No. 3005-96-7. Molecular modeling studies have revealed that the methyl ester group enhances the lipophilicity of the molecule, facilitating its transport across cellular membranes. This property is particularly advantageous for drug delivery systems aimed at targeting specific tissues or organs.

Moreover, the hydrochloride salt form of this compound ensures optimal solubility in aqueous solutions, which is essential for intravenous administration. This feature has made it a valuable candidate for developing parenteral formulations for patients with severe thyroid disorders who cannot take oral medications.

Despite its numerous advantages, there are challenges associated with the use of 3,3',5-Triiodo-L-thyronine Methyl Ester Hydrochloride. One concern is its potential to induce side effects related to excessive thyroid hormone activity, such as tachycardia and bone demineralization. However, ongoing research aims to address these issues through structural modifications and targeted delivery systems that minimize systemic exposure while maintaining therapeutic efficacy.

In conclusion, CAS No. 3005-96-7, or 3,3',5-Triiodo-L-thyronine Methyl Ester Hydrochloride, represents a significant advancement in thyroid hormone research and therapy. Its unique chemical properties and biological activity make it an invaluable tool for understanding thyroid hormone function and developing innovative treatments for related disorders. As research continues to uncover new insights into its mechanisms and applications, this compound holds immense promise for improving patient outcomes in endocrinology and beyond.